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Compound of Interest

Compound Name: 4-Bromo-2-fluorotoluene

Cat. No.: B1265965

4-Bromo-2-fluorotoluene is a halogenated aromatic compound whose strategic placement of
bromine and fluorine atoms, along with a methyl group, offers a unique combination of
reactivity and metabolic stability to target molecules.[1] The carbon-bromine bond serves as a
versatile handle for various cross-coupling reactions, while the fluorine atom can enhance
metabolic stability and modulate the electronic properties of the aromatic ring.[1] These
characteristics make it a valuable precursor in the synthesis of complex pharmaceutical
intermediates and active pharmaceutical ingredients (APIs).[1][2]

Table 1: Physicochemical Properties of 4-Bromo-2-fluorotoluene[2][3][4][5]

Property Value

CAS Number 51436-99-8

Molecular Formula C7HeBrF

Molecular Weight 189.02 g/mol

Appearance Colorless to light yellow liquid
Density 1.492 g/mL at 25 °C (lit.)
Boiling Point 68 °C (8 mmHg)

Refractive Index n20/D 1.529 (lit.)

Solubility Insoluble in water
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Commercial Availability and Supplier Landscape

4-Bromo-2-fluorotoluene is readily available from a multitude of chemical suppliers, catering
to both research and bulk manufacturing needs. When sourcing this reagent, it is crucial to
consider the purity, as trace impurities can significantly impact the outcome of sensitive
synthetic reactions. For pharmaceutical applications, a purity of 299.0% as determined by Gas
Chromatography (GC) is typically required.[2]

Table 2: Prominent Commercial Suppliers of 4-Bromo-2-fluorotoluene

Supplier Purity Available Quantities
Sigma-Aldrich 99% Grams to Kilograms
Thermo Scientific Chemicals 99% Grams to Kilograms
Ruifu Chemical =>99.0% (GC) Grams to Kilograms
Benchchem Research Grade Inquire for details
Biosynth Research Grade Inquire for details

Note: This is not an exhaustive list, and availability and purity may vary. It is recommended to
request a certificate of analysis (CoA) from the supplier before purchase.

Synthesis of 4-Bromo-2-fluorotoluene: A
Mechanistic Overview

The synthesis of 4-Bromo-2-fluorotoluene can be achieved through several routes, with the
choice of method often depending on the desired scale and purity. A common and
regioselective approach involves a multi-step synthesis starting from p-toluidine, as outlined in
various patents and synthetic procedures.[1][6] This method provides good control over the
final substitution pattern.
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4-Bromo-2-fluorotoluene Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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